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Compound of Interest

Compound Name: 3-Ethylnonane

Cat. No.: B092655 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 3-
Ethylnonane, a flammable and hazardous chemical. Researchers, scientists, and drug

development professionals must adhere to these procedures to ensure personal safety and

environmental compliance.

Immediate Safety and Handling Precautions
3-Ethylnonane is classified as a Flammable Liquid (Category 3), an Aspiration Hazard

(Category 1), and Hazardous to the Aquatic Environment (Chronic).[1] Improper handling can

lead to fire, serious health issues if ingested or inhaled, and long-term environmental damage.

Before handling 3-Ethylnonane, ensure the following:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[2] In case of inadequate ventilation, use a NIOSH/MSHA approved

respirator.[2]

Ventilation: Always handle 3-Ethylnonane in a well-ventilated area, preferably within a

chemical fume hood.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools and take precautionary measures against static discharge.[2][3]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[2]

Quantitative Data and Physical Properties
The following table summarizes the key quantitative data for 3-Ethylnonane.

Property Value

GHS Classification

Flammable Liquid (Category 3), Aspiration

Hazard (Category 1), Hazardous to the Aquatic

Environment (Chronic)[1]

Molecular Formula C11H24[1]

Molecular Weight 156.31 g/mol [1]

Boiling Point 188.9 ± 7.0 °C[1]

Density 0.7 ± 0.1 g/cm³[1]

LogP (Lipophilicity) 6.42[1]

Step-by-Step Disposal Procedure
The disposal of 3-Ethylnonane must be carried out in accordance with federal, state, and local

regulations. Do not dispose of 3-Ethylnonane down the drain or in regular trash.

1. Waste Collection and Segregation:

Collect waste 3-Ethylnonane in a designated, properly labeled, and leak-proof container.

The container should be made of a material compatible with organic solvents.

Do not mix 3-Ethylnonane with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

2. Labeling:
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Clearly label the waste container with "Hazardous Waste," "3-Ethylnonane," and the

associated hazard pictograms (flammable, health hazard, environmental hazard).

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is cool, dry,

and well-ventilated.

Ensure the storage area is away from ignition sources and incompatible materials, such as

strong oxidizing agents.[2]

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

Provide them with a complete and accurate description of the waste.

5. Spill Response:

In the event of a spill, evacuate the area and remove all ignition sources.[2]

Ventilate the area.

For small spills, absorb the material with an inert absorbent, such as sand or vermiculite.[4]

Collect the absorbed material using non-sparking tools and place it in a sealed container for

disposal as hazardous waste.[2]

For large spills, contact your institution's emergency response team immediately.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-Ethylnonane.

Caption: Logical workflow for the proper disposal of 3-Ethylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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